N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}-3-(phenylsulfanyl)propanamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C21H21NO2S2/c23-20(17-8-6-16(7-9-17)18-10-12-25-15-18)14-22-21(24)11-13-26-19-4-2-1-3-5-19/h1-10,12,15,20,23H,11,13-14H2,(H,22,24)
• InChI Key: YRYMONRWEKKDHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C21H21NO2S2
• Molecular Weight: 383.5 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be confirmed by analyzing the 1H, 13C and infrared spectra.

Chemical Reactions Analysis

The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

Thiophene and its derivatives show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s known that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.